2-(4-chloro-2-methylphenoxy)-N-(pyridin-3-yl)acetamide

• Molecular Formula: C14H13ClN2O2
• Molecular Weight: 276.72 g/mol
• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-N-pyridin-3-ylacetamide
• InChI: InChI=1S/C14H13ClN2O2/c1-10-7-11(15)4-5-13(10)19-9-14(18)17-12-3-2-6-16-8-12/h2-8H,9H2,1H3,(H,17,18)
• InChI Key: QMKUIRIDXNCUTB-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)NC2=CN=CC=C2
• solubility: 35.3 [ug/mL]

Description

2-(4-chloro-2-methylphenoxy)-N-(pyridin-3-yl)acetamide, also known as CPY-3A, is a chemical compound that has been the subject of scientific research due to its potential applications in pharmacology and medicine.

Mechanism of Action

The mechanism of action of 2-(4-chloro-2-methylphenoxy)-N-(pyridin-3-yl)acetamide is not fully understood, but it is believed to work by inhibiting the activity of enzymes involved in inflammation and cancer growth. Specifically, it has been shown to inhibit cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the production of inflammatory mediators and cancer growth.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, this compound has been shown to have a low toxicity profile in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of 2-(4-chloro-2-methylphenoxy)-N-(pyridin-3-yl)acetamide is its potential as a drug candidate for various diseases. Its anti-inflammatory and analgesic effects make it a potential treatment for chronic pain and inflammatory disorders, while its ability to inhibit cancer growth makes it a potential cancer therapy. However, one limitation of this compound is its limited availability, as it is a relatively new compound that has not yet been extensively studied.

Future Directions

There are several future directions for research on 2-(4-chloro-2-methylphenoxy)-N-(pyridin-3-yl)acetamide. One direction is to further investigate its mechanism of action and its potential as a drug candidate for various diseases. Another direction is to study its pharmacokinetics and pharmacodynamics in animal models and humans. Additionally, research could focus on developing more efficient synthesis methods for this compound and its derivatives.

Synthesis Methods

The synthesis of 2-(4-chloro-2-methylphenoxy)-N-(pyridin-3-yl)acetamide involves the reaction of 4-chloro-2-methylphenol and pyridine-3-carboxylic acid, followed by acetylation with acetic anhydride. The final product is obtained through recrystallization from ethanol.

Scientific Research Applications

2-(4-chloro-2-methylphenoxy)-N-(pyridin-3-yl)acetamide has been studied for its potential use as a drug candidate for various diseases. It has been shown to have anti-inflammatory and analgesic effects, making it a potential treatment for chronic pain and inflammatory disorders. This compound has also been studied for its potential use in cancer therapy, as it has been shown to inhibit the growth of cancer cells.